6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C20H15F3N4OS
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 6-amino-3-(2,5-dimethylthiophen-3-yl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C20H15F3N4OS/c1-9-6-13(10(2)29-9)17-16-15(11-4-3-5-12(7-11)20(21,22)23)14(8-24)18(25)28-19(16)27-26-17/h3-7,15H,25H2,1-2H3,(H,26,27)
• InChI Key: ADGSDSZNNYGRPO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=CC=C4)C(F)(F)F

Description

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrano[2,3-c]pyrazole derivative that exhibits unique properties, making it an attractive option for scientific research.

Mechanism of Action

The mechanism of action of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it is believed that this compound exerts its cytotoxic effects by inducing apoptosis in cancer cells. Apoptosis is a programmed cell death mechanism that is triggered in response to various stimuli, including DNA damage, oxidative stress, and cellular damage.
Biochemical and Physiological Effects:
6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound exhibits significant antioxidant activity, which makes it an attractive option for the development of antioxidant-based therapies. Additionally, this compound has been shown to exhibit anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its unique properties, which make it an attractive option for various applications. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research and development of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. These include the investigation of its potential as an anti-cancer agent, the development of antioxidant-based therapies, and the exploration of its anti-inflammatory properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to explore its potential applications in other fields of scientific research.
In conclusion, 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a unique compound that exhibits significant potential for various applications in scientific research. Its unique properties and potential applications make it an attractive option for further investigation and development.

Synthesis Methods

The synthesis of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 3-(trifluoromethyl)phenylacetonitrile, 2,5-dimethyl-3-thiophene-carboxaldehyde, malononitrile, and 5-amino-1H-pyrano[2,3-c]pyrazole in the presence of a catalytic amount of piperidine. The reaction is carried out in ethanol under reflux conditions for several hours, followed by purification using column chromatography.

Scientific Research Applications

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-[3-(trifluoromethyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the field of medicinal chemistry, where it has been investigated for its potential as an anti-cancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells.